Cas no 16349-64-7 (1-Piperidinecarboxamide,N,N'-p-phenylenebis[thio- (8CI))

1-Piperidinecarboxamide,N,N'-p-phenylenebis[thio- (8CI) structure
16349-64-7 structure
Product Name:1-Piperidinecarboxamide,N,N'-p-phenylenebis[thio- (8CI)
CAS No:16349-64-7
MF:C18H26N4S2
MW:362.555840969086
CID:154994
PubChem ID:3627959
Update Time:2025-04-19

1-Piperidinecarboxamide,N,N'-p-phenylenebis[thio- (8CI) Chemical and Physical Properties

Names and Identifiers

    • NSC512794
    • 16349-64-7
    • N-[4-(piperidine-1-carbothioylamino)phenyl]piperidine-1-carbothioamide
    • NSC-512794
    • DTXSID00394451
    • 1-Piperidinecarboxamide,N,N'-p-phenylenebis[thio- (8CI)
    • Inchi: 1S/C18H26N4S2/c23-17(21-11-3-1-4-12-21)19-15-7-9-16(10-8-15)20-18(24)22-13-5-2-6-14-22/h7-10H,1-6,11-14H2,(H,19,23)(H,20,24)
    • InChI Key: AJUDRFIRGTWPFP-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(=CC=1)NC(N1CCCCC1)=S)N1CCCCC1

Computed Properties

  • Exact Mass: 362.16018
  • Monoisotopic Mass: 362.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 94.7Ų

Experimental Properties

  • Density: 1.301
  • Boiling Point: 489.3°Cat760mmHg
  • Flash Point: 249.7°C
  • Refractive Index: 1.711
  • PSA: 30.54

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